N-(3-(2-(4-fluorophenoxy)ethylsulfonamido)-4-methoxyphenyl)acetamide
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Description
N-(3-(2-(4-fluorophenoxy)ethylsulfonamido)-4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C17H19FN2O5S and its molecular weight is 382.41. The purity is usually 95%.
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Scientific Research Applications
Paracetamol Metabolism and Genetic Differences
- Paracetamol (acetaminophen) metabolism : This study reviews the various metabolic pathways of paracetamol, including oxidation and conjugation processes, and the genetic differences that might influence these pathways, potentially affecting both the drug's efficacy and toxicity (Li-zi Zhao & G. Pickering, 2011).
Environmental Impact and Degradation
- Degradation of acetaminophen by advanced oxidation : Research on the environmental degradation of acetaminophen, a structurally related compound, highlights the formation of by-products and their biotoxicity, illustrating the ecological considerations relevant to similar compounds (Mohammad Qutob et al., 2022).
Analgesic Mechanisms
- Analgesic effects of acetaminophen : A review focusing on the complex analgesic mechanisms of acetaminophen, including its action on cyclooxygenase enzymes and cannabinoid receptors, provides insight into how similar compounds may exhibit pain-relieving properties (N. Ohashi & T. Kohno, 2020).
Therapeutic Uses of Related Compounds
- N-acetylcysteine in treating acetaminophen overdose : N-acetylcysteine's role in mitigating acetaminophen toxicity by replenishing hepatic glutathione is a prime example of how understanding the metabolism and interaction of related compounds can inform therapeutic approaches (G. Rushworth & I. Megson, 2014).
Environmental Monitoring and Pollution
- Monitoring of water pollutants : This study encompasses the broader scope of environmental monitoring, including pollutants like acetaminophen, emphasizing the need for understanding the environmental fate and impact of chemical compounds (J. Sousa et al., 2018).
Properties
IUPAC Name |
N-[3-[2-(4-fluorophenoxy)ethylsulfonylamino]-4-methoxyphenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19FN2O5S/c1-12(21)19-14-5-8-17(24-2)16(11-14)20-26(22,23)10-9-25-15-6-3-13(18)4-7-15/h3-8,11,20H,9-10H2,1-2H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HLAAAIIWTFFLLZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC(=C(C=C1)OC)NS(=O)(=O)CCOC2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19FN2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.